Cas no 137049-26-4 (1-Pyrrolidinecarboxylic acid,2-(2-carboxycyclopropyl)-4-[(methylsulfonyl)oxy]-,1-[(4-nitrophenyl)methyl] ester)

1-Pyrrolidinecarboxylic acid,2-(2-carboxycyclopropyl)-4-[(methylsulfonyl)oxy]-,1-[(4-nitrophenyl)methyl] ester structure
137049-26-4 structure
Product name:1-Pyrrolidinecarboxylic acid,2-(2-carboxycyclopropyl)-4-[(methylsulfonyl)oxy]-,1-[(4-nitrophenyl)methyl] ester
CAS No:137049-26-4
MF:C17H20N2O9S
MW:428.413703918457
CID:1241675

1-Pyrrolidinecarboxylic acid,2-(2-carboxycyclopropyl)-4-[(methylsulfonyl)oxy]-,1-[(4-nitrophenyl)methyl] ester Chemical and Physical Properties

Names and Identifiers

    • 1-Pyrrolidinecarboxylic acid,2-(2-carboxycyclopropyl)-4-[(methylsulfonyl)oxy]-,1-[(4-nitrophenyl)methyl] ester
    • 1-Pyrrolidinecarboxylic acid, 2-(2-carboxycyclopropyl)-4-[(methylsulfonyl)oxy]-, 1-[(4-nitrophenyl)methyl] ester
    • Inchi: 1S/C17H20N2O9S/c1-29(25,26)28-12-6-15(13-7-14(13)16(20)21)18(8-12)17(22)27-9-10-2-4-11(5-3-10)19(23)24/h2-5,12-15H,6-9H2,1H3,(H,20,21)
    • InChI Key: AIERBAXADBFLGB-UHFFFAOYSA-N
    • SMILES: N1(C(OCC2=CC=C([N+]([O-])=O)C=C2)=O)CC(OS(C)(=O)=O)CC1C1CC1C(O)=O

Computed Properties

  • Exact Mass: 428.089

Experimental Properties

  • Density: 1.55±0.1 g/cm3(Predicted)
  • Boiling Point: 690.3±55.0 °C(Predicted)
  • PSA: 153.35
  • pka: 4.73±0.11(Predicted)

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